molecular formula C13H18OS B14309752 [(1-Methoxy-4-methylpent-3-en-1-yl)sulfanyl]benzene CAS No. 116204-90-1

[(1-Methoxy-4-methylpent-3-en-1-yl)sulfanyl]benzene

Cat. No.: B14309752
CAS No.: 116204-90-1
M. Wt: 222.35 g/mol
InChI Key: UWDYUQGUZCBIRU-UHFFFAOYSA-N
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Description

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  • Mechanism of Action

    • The exact mechanism of its effects is not fully elucidated.
    • It likely interacts with receptors involved in pain perception and anesthesia.
    • Further research is needed to understand its precise molecular targets and pathways.
  • Comparison with Similar Compounds

      Methyl isoeugenol: is unique due to its specific aroma profile and applications.

    • Similar compounds include isoeugenol , eugenol , and other methoxyphenols.

    Remember that safety precautions should be followed when handling this compound, especially considering its potential respiratory effects and skin irritation

    Properties

    CAS No.

    116204-90-1

    Molecular Formula

    C13H18OS

    Molecular Weight

    222.35 g/mol

    IUPAC Name

    (1-methoxy-4-methylpent-3-enyl)sulfanylbenzene

    InChI

    InChI=1S/C13H18OS/c1-11(2)9-10-13(14-3)15-12-7-5-4-6-8-12/h4-9,13H,10H2,1-3H3

    InChI Key

    UWDYUQGUZCBIRU-UHFFFAOYSA-N

    Canonical SMILES

    CC(=CCC(OC)SC1=CC=CC=C1)C

    Origin of Product

    United States

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